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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(trimethylsilyl)silane, with the chemical formula Si(Si(CH₃)₃)₄, is a unique

organosilicon compound notable for its highly symmetrical, globular structure.[1] It consists of a

central silicon atom bonded to four trimethylsilyl groups, resulting in a molecule with tetrahedral

symmetry.[1] This structure imparts distinct physical properties, making it a subject of interest in

materials science and a valuable reagent in synthetic chemistry.[2] It serves as a precursor for

various silicon-containing materials and as a starting material for synthesizing reagents like

tris(trimethylsilyl)silyl lithium.[1][3] This document provides an in-depth overview of its key

physical characteristics, compiled from various sources to support research and development

activities.

Core Physical Properties
The physical characteristics of Tetrakis(trimethylsilyl)silane are summarized below. It is a

colorless to off-white crystalline solid that is notable for its high melting point and stability.[1][4]

Table 1: Summary of Physical Properties
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Property Value Source(s)

Molecular Formula C₁₂H₃₆Si₅ [1][5][6]

Molecular Weight 320.84 g/mol [1][5]

Appearance
Colorless solid / White to off-

white powder or crystals
[1][2][4][5]

Melting Point
319–321 °C (in a sealed tube)

≥300 °C 263-264 °C
[1] [3][4][7]

Boiling Point 267 °C [8]

Density
0.806 g/cm³ 0.791 g/cm³

(Predicted)
[1] [4][8]

Solubility
Soluble in chloroform (100

mg/mL)
[2]

Hydrolytic Sensitivity
No significant reaction with

aqueous systems
[4]

Vapor Pressure

Temperature-dependent

studies exist, but specific

values are not readily available

in summarized form.

[9]

Detailed Discussion of Properties
Molecular Structure and Appearance: Tetrakis(trimethylsilyl)silane is a colorless,

sublimable solid with a molecular structure exhibiting tetrahedral symmetry.[1] Commercially,

it is often supplied as a white or off-white powder.[2][4][5] Its unique structure, where a

central silicon atom is bonded to four other silicon atoms, is analogous to the arrangement in

elemental silicon.[1]

Melting Point: There is a notable variance in the reported melting point of this compound.

Values range from 263-264 °C to as high as 319-321 °C when measured in a sealed tube.[1]

Several sources also list the melting point as being greater than or equal to 300 °C.[4][7]
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This variation may be attributable to the measurement technique, pressure, or the purity of

the sample.

Boiling Point and Sublimation: A boiling point of 267°C has been reported.[3][8] The

compound is also known to be a sublimable solid, a characteristic consistent with its high

symmetry and non-polar nature.[1]

Density: The density is consistently reported to be around 0.8 g/cm³. The most specific value

is 0.806 g/cm³, with predicted values being slightly lower at 0.791 g/cm³.[1][4][8]

Solubility and Stability: The compound is soluble in organic solvents like chloroform.[2] It

displays low hydrolytic sensitivity, showing no significant reaction with water under neutral

conditions.[4] For long-term storage, it is recommended to keep it at +4°C, protected from

light and moisture, under which conditions it is stable for at least two years.[10][2]

Experimental Protocols
Detailed experimental procedures for the determination of the physical properties of

Tetrakis(trimethylsilyl)silane are not extensively described in the available literature.

However, the characterization of a solid chemical compound typically follows established

methodologies.

General Workflow for Physical Property Characterization: A generalized workflow for

determining these key physical parameters is outlined below.
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Analytical Procedures

Determined Properties
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Tetrakis(trimethylsilyl)silane
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Caption: Generalized workflow for the physical characterization of a solid compound.

Melting Point Determination: This is typically performed using Differential Scanning

Calorimetry (DSC). A small, weighed sample is heated at a constant rate, and the heat flow

to the sample is measured relative to a reference. The melting point is identified as the peak

of the endothermic transition. Alternatively, a melting point apparatus with a sealed capillary

tube can be used, which may account for the different values reported in the literature.[1]

Boiling Point and Thermal Stability: Thermogravimetric Analysis (TGA) can be used to

determine the temperature at which the compound sublimes or boils under controlled

atmospheric conditions. TGA measures the change in mass of a sample as a function of

temperature.

Density Measurement: The density of a solid powder is accurately measured using gas

pycnometry. This technique measures the volume of the solid material by detecting the

pressure change of an inert gas (like helium) in a calibrated chamber.

Solubility Assessment: To determine solubility, a known mass of the compound is added

incrementally to a specific volume of a solvent (e.g., chloroform) at a constant temperature
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until saturation is reached. The concentration at this point defines its solubility.

Crystal Structure Analysis: Single-crystal X-ray diffraction is the definitive method for

determining the precise three-dimensional arrangement of atoms and confirming the

molecule's tetrahedral symmetry.[5]

Structure-Property Relationships
The physical properties of Tetrakis(trimethylsilyl)silane are a direct consequence of its

molecular structure. The central Si-Si bonds and the surrounding bulky trimethylsilyl groups

create a stable and sterically hindered molecule.

Molecular Structure
(Central Si with 4 -Si(CH3)3 groups)

High Tetrahedral Symmetry Steric Hindrance Non-polar Nature

High Melting Point &
Sublimation Tendency

High Thermal & Chemical Stability
Solubility in Non-polar

Organic Solvents

Click to download full resolution via product page

Caption: Relationship between molecular structure and physical properties.

High Symmetry and Melting Point: The highly symmetrical, globular shape allows for efficient

packing in the crystal lattice, leading to a high melting point.

Steric Hindrance and Stability: The bulky trimethylsilyl groups shield the central silicon core,

contributing to the molecule's notable thermal and chemical stability.

Non-polarity and Solubility: The molecule is non-polar due to its symmetry and the

hydrocarbon nature of the methyl groups, explaining its solubility in non-polar organic

solvents like chloroform and its insolubility in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1295357?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tetrakis(trimethylsilyl)silane
https://adipogen.com/storeconfig/choose/store?destination=cdx-t0492-tetrakis-trimethylsilyl-silane.html
https://www.cookechem.com/Detail/A7889412.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3480854_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrakis_trimethylsilyl_silane
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrakis_trimethylsilyl_silane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4098980&Mask=200
https://www.sigmaaldrich.com/HK/zh/product/aldrich/87642
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3480854.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3480854.aspx
https://ouci.dntb.gov.ua/en/works/4YJqAkal/
https://ouci.dntb.gov.ua/en/works/4YJqAkal/
https://www.chemodex.com/products/tetrakistrimethylsilylsilane/
https://www.chemodex.com/products/tetrakistrimethylsilylsilane/
https://www.benchchem.com/product/b1295357#what-are-the-physical-properties-of-tetrakis-trimethylsilyl-silane
https://www.benchchem.com/product/b1295357#what-are-the-physical-properties-of-tetrakis-trimethylsilyl-silane
https://www.benchchem.com/product/b1295357#what-are-the-physical-properties-of-tetrakis-trimethylsilyl-silane
https://www.benchchem.com/product/b1295357#what-are-the-physical-properties-of-tetrakis-trimethylsilyl-silane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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